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Compound of Interest

Compound Name: Methyl 2-ethoxyacetate

Cat. No.: B042190

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the
Safe Handling and Use of Methyl 2-Ethoxyacetate.

This technical guide provides a comprehensive overview of the material safety data for Methyl
2-ethoxyacetate (CAS No. 17640-26-5). The information is compiled and presented to meet
the needs of researchers, scientists, and professionals in drug development, with a focus on
clear data presentation and practical safety protocols.

Chemical and Physical Properties

Methyl 2-ethoxyacetate is a solid organic compound.[1] A summary of its key physical and
chemical properties is provided in Table 1. This data is essential for understanding its behavior
under various laboratory conditions.
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Property Value Source
CAS Number 17640-26-5 [1]
Molecular Formula CsH1003 [2]
Molecular Weight 118.13 g/mol [2]
Physical Form Solid [1]
InChi Key PPFNAOBWGRMDLL-

UHFFFAOYSA-N

SMILES String 0=C(COCC)OC [1]

Hazard Identification and Classification

Methyl 2-ethoxyacetate is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS). A summary of its classification is detailed in Table 2.

Hazard . .

Hazard Class Category Pictogram Signal Word
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Source:[1][2]

The GHS classification indicates that the primary hazard associated with Methyl 2-
ethoxyacetate is acute toxicity if ingested.

Methyl 2-ethoxyacetate GHS Hazard Classification
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Caption: GHS classification pathway for Methyl 2-ethoxyacetate.

Toxicological Information

Detailed toxicological data for Methyl 2-ethoxyacetate is limited. The available information is
summarized in Table 3.

Toxicological

. Result Species Source
Endpoint
Acute Toxicity (Oral) Category 4 Data not specified [1112]
Skin

. o No data available
Corrosion/Irritation

Serious Eye .
o No data available
Damage/Irritation

Respiratory or Skin )
S No data available [1]
Sensitization

Germ Cell
Mutagenicity

No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ
Toxicity (Single No data available

Exposure)

Specific Target Organ
Toxicity (Repeated No data available

Exposure)

Aspiration Hazard No data available
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It is crucial for researchers to handle this chemical with care, assuming potential for irritation
and other hazards in the absence of comprehensive data.

Handling, Storage, and Emergency Protocols

Due to the limited specific data for Methyl 2-ethoxyacetate, standard laboratory best practices
for handling chemicals of moderate acute toxicity should be strictly followed.

Experimental Protocol: Standard Handling Procedure

e Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE):
o Wear standard laboratory attire (lab coat, closed-toe shoes).
o Use chemical-resistant gloves (e.g., nitrile).
o Wear safety glasses with side shields or chemical splash goggles.
e Handling:
o Avoid direct contact with skin and eyes.
o Avoid inhalation of dust or vapors.
o Wash hands thoroughly after handling.
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

Experimental Protocol: Spill Response

The following workflow outlines the general procedure for responding to a minor laboratory spill
of Methyl 2-ethoxyacetate.
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Alert others in the area

:

Assess the spill size and risk

Major Spill Minor Spill

Don appropriate PPE
(gloves, goggles, lab coat)

y

Evacuate the area if necessary

Contain the spill with absorbent material

:

Collect absorbed material into a waste container

i

Decontaminate the spill area

:

Dispose of waste as hazardous material

r

Report the incident to lab supervisor

Spill Response Complete

Click to download full resolution via product page

Caption: General workflow for a minor laboratory chemical spill.
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First Aid Measures

In case of exposure, follow these first-aid guidelines:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

If Inhaled: Move person into fresh air and keep comfortable for breathing.

Always have the Safety Data Sheet (SDS) available when seeking medical attention.

Fire-Fighting and Disposal Measures

» Fire-Fighting: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.
Specific guidance for Methyl 2-ethoxyacetate is not available; treat as a standard
combustible solid.

» Disposal: Dispose of contents/container in accordance with local, regional, national, and
international regulations. Chemical waste must be handled as hazardous waste.

Disclaimer: This guide is intended for informational purposes for a scientific audience and is
based on currently available data. It is not a substitute for a comprehensive Safety Data Sheet
(SDS) and institutional safety protocols. Always consult the SDS from your supplier and follow
all institutional and regulatory guidelines for chemical handling and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Methyl 2-ethoxyacetate | C5H1003 | CID 325385 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Methyl 2-Ethoxyacetate: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042190#methyl-2-ethoxyacetate-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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